molecular formula C15H17N7 B4486898 2,7-dimethyl-6-[2-(1-pyrrolidinyl)-4-pyrimidinyl][1,2,4]triazolo[1,5-a]pyrimidine

2,7-dimethyl-6-[2-(1-pyrrolidinyl)-4-pyrimidinyl][1,2,4]triazolo[1,5-a]pyrimidine

Cat. No.: B4486898
M. Wt: 295.34 g/mol
InChI Key: OHFQOQLHJYINLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Its structure features:

  • Methyl groups at positions 2 and 5.
  • A 2-(1-pyrrolidinyl)-4-pyrimidinyl substituent at position 6.

This substitution pattern is critical for modulating biological activity. The [1,2,4]triazolo[1,5-a]pyrimidine core is recognized for its role in inhibiting enzymes such as acetolactate synthase (herbicidal activity) and tubulin polymerization (anticancer activity) .

Properties

IUPAC Name

2,7-dimethyl-6-(2-pyrrolidin-1-ylpyrimidin-4-yl)-[1,2,4]triazolo[1,5-a]pyrimidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H17N7/c1-10-12(9-17-15-18-11(2)20-22(10)15)13-5-6-16-14(19-13)21-7-3-4-8-21/h5-6,9H,3-4,7-8H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OHFQOQLHJYINLB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=NC2=NC(=NN12)C)C3=NC(=NC=C3)N4CCCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H17N7
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

295.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions: : The synthesis of 2,7-dimethyl-6-[2-(1-pyrrolidinyl)-4-pyrimidinyl][1,2,4]triazolo[1,5-a]pyrimidine typically involves multiple steps, starting with the preparation of the pyrimidine core followed by the introduction of functional groups. Common reagents include methylation agents, pyrrolidine, and triazolo precursors. Reaction conditions generally involve elevated temperatures and the use of catalysts to facilitate bond formation.

Industrial Production Methods: : Industrial production often employs batch or continuous flow processes, with emphasis on optimizing yield and purity. The choice of solvents, catalysts, and purification methods is crucial, often necessitating the use of high-performance liquid chromatography (HPLC) for final product isolation.

Chemical Reactions Analysis

Types of Reactions: : 2,7-dimethyl-6-[2-(1-pyrrolidinyl)-4-pyrimidinyl][1,2,4]triazolo[1,5-a]pyrimidine undergoes a variety of chemical reactions, including nucleophilic substitution, oxidation, and reduction.

Common Reagents and Conditions: : Reagents such as sodium hydride, bromine, and hydrogen gas are frequently used in these reactions. Conditions often involve specific pH levels, temperature controls, and inert atmospheres to prevent unwanted side reactions.

Major Products: : Depending on the reactions, major products can include different substituted derivatives of the original compound, each with potential unique properties and applications.

Scientific Research Applications

The compound is extensively utilized in scientific research due to its bioactive properties.

Chemistry: : In chemistry, it's used as a precursor for synthesizing more complex molecules and studying reaction mechanisms.

Biology: : In biology, it's investigated for its potential interactions with cellular components and biochemical pathways.

Medicine: : Medicinal chemistry explores its potential as a therapeutic agent, particularly in areas such as antiviral, antibacterial, and anticancer research.

Industry: : In the industrial sector, it finds applications in material science, including the development of novel polymers and coatings.

Mechanism of Action

The mechanism of action involves the compound binding to specific molecular targets, such as enzymes or receptors, and modulating their activity. This can result in altered cellular functions and biological effects. Pathways often include signal transduction mechanisms and metabolic pathways essential for cell survival and proliferation.

Comparison with Similar Compounds

Key Structural-Activity Relationships (SAR)

Replacement with 2-morpholinyl-4-pyrimidinyl (as in ) may alter solubility or pharmacokinetics due to morpholine’s oxygen atom. Trifluorophenyl groups (e.g., ) increase lipophilicity and metabolic stability, critical for anticancer activity.

Position 7 Modifications :

  • Methyl groups (common in herbicidal agents ) may reduce steric hindrance, favoring interaction with acetolactate synthase.
  • Bulky aryl groups (e.g., 3,4,5-trimethoxyphenyl in ) enhance antiproliferative effects by interfering with tubulin dynamics.

Position 2 Variations: Amino groups (e.g., ) improve hydrogen-bonding capacity, crucial for enzyme inhibition. Phenyl groups (e.g., ) may contribute to π-π stacking in hydrophobic binding pockets.

Anticancer Potential

  • Derivatives with trifluoroethylamino groups (e.g., ) exhibit nanomolar potency against tumor xenografts by inhibiting vinca alkaloid binding to tubulin.
  • Carboxamide hybrids (e.g., ) show antiproliferative activity against breast and lung cancer cell lines (IC₅₀: 1–10 µM).

Herbicidal and Antimicrobial Activity

  • 5,7-Dimethyl derivatives (e.g., ) inhibit Brassica campestris and Echinochloa crusgalli at 100 ppm.
  • Diheterocyclic compounds (triazolo[1,5-a]pyrimidine + oxadiazole) display fungicidal activity against Rhizoctonia solani .

Limitations and Challenges

  • Solubility issues with highly lipophilic groups (e.g., trifluorophenyl) may limit bioavailability .
  • Synthetic complexity of multi-component reactions requires optimization for scalability .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2,7-dimethyl-6-[2-(1-pyrrolidinyl)-4-pyrimidinyl][1,2,4]triazolo[1,5-a]pyrimidine
Reactant of Route 2
Reactant of Route 2
2,7-dimethyl-6-[2-(1-pyrrolidinyl)-4-pyrimidinyl][1,2,4]triazolo[1,5-a]pyrimidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.